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Compound of Interest

Compound Name: 4-Methoxybenzyl acetate

Cat. No.: B090953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical and

physical data for 4-methoxybenzyl acetate. While experimental thermochemical data such as

enthalpy of formation, entropy, and heat capacity are not readily available in the current

literature, this document outlines the standard methodologies used to determine these crucial

parameters. Understanding these properties is essential for applications in drug development,

materials science, and chemical synthesis, where thermal stability and energy changes during

reactions are critical.

Physicochemical Properties of 4-Methoxybenzyl
Acetate
While specific experimental thermochemical data is sparse, a range of physical properties for

4-methoxybenzyl acetate has been documented. These properties are summarized in the

table below for easy reference.
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Property Value Source

Molecular Formula C₁₀H₁₂O₃ [1][2]

Molar Mass 180.20 g/mol [1][3]

Appearance Colorless to pale yellow liquid [4]

Melting Point 84 °C [1][4]

Boiling Point 137 °C @ 12 mmHg [1][5]

Density 1.104 - 1.111 g/cm³ [1][4]

Refractive Index 1.511 - 1.517 [1][4]

Solubility
Insoluble in water; soluble in

organic solvents
[1]

LogP 1.75830 [4]

Flash Point 135 °C [4]

Experimental Protocols for Determining
Thermochemical Data
The determination of key thermochemical properties for a compound like 4-methoxybenzyl
acetate would typically involve calorimetric techniques. The standard experimental protocol for

determining the enthalpy of combustion, from which the enthalpy of formation can be derived,

is bomb calorimetry.

Protocol for Bomb Calorimetry:

Sample Preparation: A precise mass of the 4-methoxybenzyl acetate sample is placed in a

sample holder, typically a crucible, within a high-pressure vessel known as a "bomb."

Pressurization: The bomb is sealed and pressurized with a large excess of pure oxygen.

Immersion: The bomb is then submerged in a known volume of water in an insulated

container (the calorimeter). The initial temperature of the water is recorded accurately.
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Ignition: The sample is ignited electrically. The combustion of the organic compound in the

presence of excess oxygen is a highly exothermic reaction, releasing heat into the bomb and

the surrounding water.

Temperature Measurement: The temperature of the water is monitored and recorded until it

reaches a maximum and then begins to cool. The maximum temperature rise is used to

calculate the heat released.

Calculation of Heat of Combustion: The heat of combustion (q) is calculated using the

formula q = C_cal * ΔT, where C_cal is the heat capacity of the calorimeter and ΔT is the

change in temperature.

Calculation of Enthalpy of Formation: The standard enthalpy of formation (ΔH_f°) can then

be calculated from the standard enthalpy of combustion (ΔH_c°) using Hess's Law, which

involves the known standard enthalpies of formation of the combustion products (CO₂ and

H₂O).[6][7][8]

The following diagram illustrates the workflow for determining the standard enthalpy of

formation using bomb calorimetry.
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Experimental Procedure

Data Analysis

1. Precisely weigh
4-Methoxybenzyl Acetate sample

2. Place sample in bomb
and pressurize with O2

3. Submerge bomb in water-filled
calorimeter and record initial temp.

4. Ignite sample and
record max temperature

5. Calculate heat released (q)
using q = C_cal * ΔT

Experimental Data

6. Determine standard enthalpy
of combustion (ΔH_c°)

7. Apply Hess's Law using known
ΔH_f° of CO2 and H2O

8. Calculate standard enthalpy
of formation (ΔH_f°)

of 4-Methoxybenzyl Acetate
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Computational Method

Data Derivation

Define molecular structure of
4-Methoxybenzyl Acetate

Select computational method
(e.g., DFT, G3MP2)

Perform electronic
structure calculations

Obtain ground state energy

Apply thermal corrections
and zero-point energy

Raw Output

Calculate theoretical enthalpy
of formation (ΔH_f°)

Derive other properties
(Entropy, Heat Capacity)

Compare with experimental data
for similar compounds

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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